Cas no 1241465-75-7 (N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
• CAS No: 1241465-75-7
• MF: C₁₈H₂₁FN₄O₃
• MW: 360.382747411728
• CID: 6469608
• PubChem ID: 47082495
• Update Time: 2025-07-14

N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034678270
• N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
• Z905330364
• 1241465-75-7
• N-(2-cyano-3-methylbutan-2-yl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide
• EN300-26688388

• Inchi： 1S/C18H21FN4O3/c1-11(2)17(3,10-20)21-14(24)9-23-15(25)18(4,22-16(23)26)12-7-5-6-8-13(12)19/h5-8,11H,9H2,1-4H3,(H,21,24)(H,22,26)
• InChI Key： IVVDOEVTBGNAIO-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(C)C(N(C(N1)=O)CC(NC(C#N)(C)C(C)C)=O)=O

Computed Properties

• Exact Mass: 360.15976871g/mol
• Monoisotopic Mass: 360.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide

Comprehensive Overview of N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide (CAS No. 1241465-75-7)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide, identified by its CAS No. 1241465-75-7, is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a fluorophenyl moiety and a dioxoimidazolidin core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of inflammatory and metabolic disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide has garnered attention due to its unique pharmacophore configuration, which may offer selective binding properties. This aligns with current trends in personalized therapeutics, where compounds with tailored molecular interactions are highly sought after.

The synthesis of CAS No. 1241465-75-7 involves multi-step organic reactions, including amide coupling and cyclization techniques. Its cyano and fluorophenyl groups contribute to its stability and bioavailability, critical factors in drug design. Analytical studies, such as HPLC and NMR spectroscopy, confirm its high purity and structural integrity, making it a reliable candidate for further preclinical evaluation.

From an industrial perspective, N-(1-cyano-1,2-dimethylpropyl)-2-[4-(2-fluorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, addressing global concerns about environmental impact. This focus on sustainability resonates with the growing emphasis on eco-friendly pharmaceuticals in the scientific community.

In summary, CAS No. 1241465-75-7 represents a promising avenue for innovation in medicinal chemistry. Its structural complexity and potential therapeutic applications position it as a valuable compound for future research. As the field evolves, this molecule may play a pivotal role in addressing unmet medical needs, particularly in areas like chronic inflammation and metabolic syndrome.